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An In-depth Technical Guide to the Dielectric Constant and Electrical Insulation Properties of

Parylene D

For researchers, scientists, and drug development professionals, understanding the material

properties of polymers is critical for the design and function of advanced medical devices and

electronics. Parylene D, a member of the poly(p-xylylene) family of polymers, offers a unique

combination of electrical, thermal, and barrier properties. This guide provides a detailed

overview of its dielectric constant and electrical insulation capabilities, complete with

quantitative data and the standardized experimental protocols used for their measurement.

Introduction to Parylene D
Parylene D is a chlorinated variant of Parylene N, produced from the same raw material but

modified by the substitution of two chlorine atoms for two of the aromatic hydrogens.[1][2][3]

This chemical modification results in greater thermal stability and physical toughness compared

to other common Parylene types.[4][5] Like other Parylenes, it is applied via a unique chemical

vapor deposition (CVD) process at room temperature, which allows it to form a truly conformal,

pinhole-free coating on a variety of substrates, including complex shapes.[2][3][4] Its excellent

dielectric properties make it a superior electrical insulator for critical applications.[6]

Quantitative Electrical Properties of Parylene D
The electrical characteristics of Parylene D are crucial for its function as an insulator in

electronic and biomedical applications. The following tables summarize the key quantitative
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data for its dielectric and insulation properties.

Table 1: Dielectric Constant and Dissipation Factor of Parylene D

The dielectric constant represents a material's ability to store electrical energy, while the

dissipation factor quantifies its inefficiency as an insulator.[7] For insulation purposes, a low

dielectric constant is generally desirable.[8]

Property 60 Hz 1 kHz 1 MHz Test Method

Dielectric

Constant
2.84[9] 2.82[9] 2.80[10] ASTM D150[9]

Dissipation

Factor
0.004[9] 0.003[9] 0.002[10] ASTM D150[9]

Table 2: Electrical Insulation Properties of Parylene D

Dielectric strength, volume resistivity, and surface resistivity are key indicators of a material's

ability to withstand electrical stress and resist current leakage. Higher values indicate better

insulation performance.[11][12]

Property Value Test Method

Dielectric Strength 5,500 V/mil (215 MV/cm)[9][10] ASTM D149

Volume Resistivity (at 23°C,

50% RH)
2 x 10¹⁶ Ω·cm[10] ASTM D257

Surface Resistivity (at 23°C,

50% RH)
5 x 10¹⁶ Ω[10] ASTM D257

Experimental Protocols
The data presented above are determined by standardized test methods developed by ASTM

International. These protocols ensure consistency and comparability of results.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://www.intertek.com/polymers-plastics/testlopedia/dielectric-constant-and-dissipation-factor-astm-d150/
https://mat-cs.com/astm-d150/
https://paratronix.com/coatingsvcs-properties/
https://paratronix.com/coatingsvcs-properties/
https://www.seas.upenn.edu/~nanosop/documents/parylene_info.pdf
https://paratronix.com/coatingsvcs-properties/
https://paratronix.com/coatingsvcs-properties/
https://paratronix.com/coatingsvcs-properties/
https://www.seas.upenn.edu/~nanosop/documents/parylene_info.pdf
https://paratronix.com/coatingsvcs-properties/
https://www.benchchem.com/product/b3258493?utm_src=pdf-body
https://plastics.ulprospector.com/properties/ASTMD149
https://www.intertek.com/polymers-plastics/testlopedia/surface-and-volume-resistivity-astm-d257/
https://paratronix.com/coatingsvcs-properties/
https://www.seas.upenn.edu/~nanosop/documents/parylene_info.pdf
https://www.seas.upenn.edu/~nanosop/documents/parylene_info.pdf
https://www.seas.upenn.edu/~nanosop/documents/parylene_info.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM D150: AC Loss Characteristics and Permittivity
(Dielectric Constant)
This test method is used to determine the dielectric constant and dissipation factor of solid

electrical insulating materials over a range of frequencies.[13][14]

Methodology:

Specimen Preparation: A flat specimen of the material is prepared, ensuring it is larger than

the electrodes to be used (typically 50mm or 2 inches in diameter).[7]

Electrode System: The specimen is placed between two metallic electrodes, forming a

capacitor.

Measurement: The capacitance of the system with the specimen is measured at the desired

frequency (e.g., 60 Hz, 1 kHz, 1 MHz).

Reference Measurement: A second measurement is taken without the specimen (with air or

vacuum as the dielectric).[7]

Calculation: The dielectric constant is calculated as the ratio of the capacitance with the

material to the capacitance with air/vacuum.[7][8][15] The dissipation factor, which measures

the inefficiency of the insulator, is also determined from the AC measurements.[7]
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Experimental workflow for ASTM D150.
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ASTM D149: Dielectric Breakdown Voltage and Dielectric
Strength
This test determines the voltage per unit thickness at which an insulating material will fail or

"puncture" under electrical stress.[11][16] A higher value signifies a better insulator.[11]

Methodology:

Specimen Placement: The test specimen is placed between two electrodes.[11]

Voltage Application: An alternating voltage, typically at a commercial power frequency like 60

Hz, is applied.[17][18]

Voltage Increase: The voltage is increased from zero (or a low level) at a uniform rate until

dielectric breakdown occurs.[11][19] This breakdown is observed as a puncture or electrical

burn-through of the material.[11]

Measurement: The voltage at which failure occurs is recorded.

Calculation: The dielectric strength is calculated by dividing the breakdown voltage by the

thickness of the specimen, typically expressed in volts per mil (V/mil).[19]

ASTM D257: DC Resistance or Conductance of
Insulating Materials
This standard provides procedures to measure the volume resistivity and surface resistivity of

insulating materials using a direct current (DC) voltage.[20][21][22]

Methodology:

Specimen and Electrodes: A standard-sized specimen (e.g., a 4-inch disk) is placed between

two electrodes.[12][23] The electrode configuration differs for volume and surface resistivity

measurements.

Voltage Application: A specified DC voltage is applied across the electrodes for a set

duration, typically 60 seconds.[12][23]
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Resistance Measurement: The resistance to the leakage current is measured. For volume

resistivity, the current flowing through the material's bulk is measured.[12] For surface

resistivity, the current flowing along the surface is measured.[12]

Calculation: The resistivity is calculated based on the measured resistance and the

geometric dimensions of the specimen and electrodes.[21] The results are reported in ohm-

centimeters (Ω·cm) for volume resistivity and ohms (Ω) or ohms per square for surface

resistivity.
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Logical workflow for characterizing electrical properties.

Relevance for Biomedical and Research
Applications
The superior electrical insulation properties of Parylene D are critical for its use in medical and

research fields.
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Biocompatibility and Protection: Parylene coatings are biocompatible (USP Class VI) and

biostable, forming a protective barrier that isolates the device from the body and protects the

body from the device.[24][25][26] This is essential for implantable electronics like

pacemakers, neurostimulators, and cochlear implants, where electrical signals must be

precisely contained.[25][27]

Device Reliability: The high dielectric strength and volume resistivity prevent electrical shorts

and signal interference, ensuring the long-term reliability of sensitive electronic components

in the harsh, fluid-filled environment of the human body.[25]

Miniaturization: Because Parylene D provides excellent insulation even as an ultra-thin film,

it allows for the miniaturization of medical devices without compromising electrical safety or

performance.[4][26]

Drug-Eluting Devices: In applications like drug-eluting stents, the Parylene coating can act

as a stable, insulating layer that helps control the release of therapeutic agents.[25]

In summary, Parylene D's robust dielectric constant and exceptional insulation properties,

verified by standardized testing, make it an indispensable material for advancing medical

technology and scientific research where electrical integrity and biocompatibility are paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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